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Compound of Interest

Compound Name: Kakkalide

Cat. No.: B150294

Kakkalide, an isoflavone glycoside, has garnered attention within the scientific community for
its diverse pharmacological activities. This technical guide provides a comprehensive overview
of its chemical structure, mechanism of action, and the experimental methodologies used to
elucidate its biological effects. The information is tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure of Kakkalide

Kakkalide is chemically classified as an isoflavone.[1] Its structure is characterized by a core
isoflavone skeleton substituted with methoxy and hydroxyl groups, and a disaccharide moiety
attached via a glycosidic bond.

Systematic IUPAC Name: 5-hydroxy-6-methoxy-3-(4-methoxyphenyl)-7-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-
ylloxymethylJoxan-2-ylJoxychromen-4-one[2][3]

Chemical Formula: C2sH32015[2]

Molecular Weight: 608.54 g/mol [4]

Property Value Reference
CAS Number 58274-56-9 [2]
PubChem CID 5490351 [2]
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Below is a two-dimensional representation of the chemical structure of Kakkalide, generated
using the DOT language.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b150294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receptor Tyrosine )
Kinase (RTK) | NEIGEIEE
1

|
|

Activ%ion i Facilitates
\/

PI3K

&hosphorylation

4____

lACtivation

Isoflavone Core

isoflavone

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Culture & Treatment

Culture HUVECs

Treat with Kakkalide

Stimulate with LPS

] AN
¢ Analysis

Collect Supernatant Lyse Cells

ELISA for Western Blot for
TNF-a & IL-6 p-IRS-1 & p-Akt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150294#what-is-the-chemical-structure-of-kakkalide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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